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Compound of Interest

Compound Name: 2-(Isothiocyanatomethyl)furan

Cat. No.: B1293946 Get Quote

For Research Use Only. Not Intended for Diagnostic or Therapeutic Use.

This document provides critical safety and logistical guidance for researchers, scientists, and

drug development professionals handling 2-(Isothiocyanatomethyl)furan (CAS 4650-60-6).[1]

Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following

procedures are based on the known hazards of related isothiocyanates and furan derivatives.

These compounds are typically toxic, irritant, and potentially flammable. Adherence to these

guidelines is imperative to ensure laboratory safety.

Immediate Safety Concerns
2-(Isothiocyanatomethyl)furan is expected to be toxic if swallowed, inhaled, or absorbed

through the skin. It may cause severe irritation to the eyes, skin, and respiratory system, and

may lead to allergic skin reactions. Furan derivatives can also be flammable.

Personal Protective Equipment (PPE)
The following PPE is mandatory for all personnel handling 2-(Isothiocyanatomethyl)furan.

This equipment should be donned before entering the designated handling area and removed

before exiting.
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Protection Type Specifications Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[2][3] A face

shield may be required for

splash hazards.[4]

Protects against splashes and

vapors that can cause serious

eye damage.[4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber, neoprene).

[4][5] A flame-retardant and

antistatic lab coat and closed-

toe shoes are mandatory.[4][6]

Prevents skin contact, which

can cause irritation and allergic

reactions.[4]

Respiratory Protection

A NIOSH/MSHA-approved

respirator is required when

vapors or aerosols are

generated.[2][4] All respiratory

protection programs must meet

OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or

European Standard EN 149.[3]

Protects against the inhalation

of toxic vapors, which can

cause respiratory irritation.[4]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach is crucial for safely handling 2-(Isothiocyanatomethyl)furan. The

following workflow outlines the necessary steps from preparation to disposal.

Experimental Protocol:

Preparation:

Thoroughly review this safety guide and any available chemical safety information before

commencing work.
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Ensure a chemical fume hood is operational and use it for all procedures involving this

substance.[4]

Verify that an eyewash station and safety shower are readily accessible.[2]

Handling:

Wear all required PPE as specified in the table above.

Ground and bond containers when transferring material to prevent static discharge.[3] Use

only non-sparking tools.[7][8]

Avoid contact with skin, eyes, and clothing.[9]

Do not eat, drink, or smoke in the handling area.[9]

Keep the container tightly closed when not in use.[2][9]

Storage:

Store in a cool, dry, and well-ventilated place away from incompatible substances such as

strong oxidizing agents, acids, and bases.[8]

Keep the container tightly closed in a designated corrosives area.[2]

Store locked up.[6][9]

Emergency Procedures
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Incident First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[2] Wash clothing before reuse.[2]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek immediate medical attention.[2] Do not

use mouth-to-mouth resuscitation.[2]

Ingestion

Do not induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Disposal Plan
All waste materials containing 2-(Isothiocyanatomethyl)furan must be handled as hazardous

waste.

Waste Collection:

Collect waste in a suitable, labeled, and tightly closed container.

Do not mix with other waste streams.

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

all local, state, and federal regulations.[6][9]
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Do not allow the product to enter drains, other waterways, or soil.[9]

Workflow and Safety Relationships
The following diagram illustrates the essential workflow for handling 2-
(Isothiocyanatomethyl)furan, emphasizing the integration of safety protocols at each stage.
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Caption: Safe handling workflow for 2-(Isothiocyanatomethyl)furan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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